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Compound of Interest

Compound Name: L 744832

Cat. No.: B1674074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-744,832 is a potent, cell-permeable, and selective farnesyltransferase inhibitor (FTI).[1]

Farnesyltransferase is a critical enzyme in the post-translational modification of several

proteins involved in cellular growth and proliferation, most notably the Ras family of small

GTPases.[2] By inhibiting farnesyltransferase, L-744,832 disrupts the proper localization and

function of Ras and other farnesylated proteins, leading to the inhibition of downstream

signaling pathways. This disruption can result in cell cycle arrest, typically in the G1 phase, and

the induction of apoptosis.[1] These antitumor properties make L-744,832 a valuable tool in

cancer research.

Due to its hydrophobic nature, L-744,832 has low aqueous solubility. Therefore, dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing stock solutions for in vitro studies.

This document provides a detailed protocol for the preparation, storage, and handling of L-

744,832 stock solutions in DMSO to ensure experimental reproducibility and accuracy.

Quantitative Data and Properties of L-744,832
A summary of the key physical and chemical properties of L-744,832 is presented in the table

below. This information is crucial for accurate stock solution preparation and handling.
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Property Value Reference

Molecular Formula C₂₆H₄₅N₃O₆S₂ · 2HCl [1][3]

Molecular Weight 632.70 g/mol [1][3]

Appearance White solid [1][2]

Purity ≥98% [1][3]

Solubility in DMSO 25 mg/mL [1]

Solubility in Water 15 mg/mL [1]

Storage Temperature -20°C [1][2]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a 10 mM stock solution of L-744,832 in DMSO.

Materials:

L-744,832 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Safety Precautions:

L-744,832 is a potent bioactive compound. Handle with appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses. All procedures involving the

powder should be performed in a chemical fume hood.

Procedure:
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Determine the Required Mass: To prepare a 10 mM stock solution, calculate the mass of L-

744,832 needed. For example, to prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 632.70 g/mol = 0.006327 g = 6.327 mg

Weigh L-744,832: Carefully weigh the calculated amount of L-744,832 powder using an

analytical balance in a chemical fume hood.

Dissolution: Add the appropriate volume of DMSO to the vial containing the weighed L-

744,832 powder. To continue the example, add 1 mL of DMSO.

Ensure Complete Dissolution: Tightly cap the vial and vortex the solution vigorously for 2-5

minutes until the powder is completely dissolved. Visually inspect the solution against a light

source to ensure no particulates are present. If necessary, gentle warming to 37°C or brief

sonication can aid in dissolution.

Aliquoting and Storage:

Dispense the stock solution into small, single-use aliquots in sterile, light-protected (amber

or foil-wrapped) tubes. This is critical to prevent degradation from repeated freeze-thaw

cycles.

Store the aliquots at -20°C. For longer-term storage, -80°C is recommended. L-744,832 is

hygroscopic and should be stored desiccated.[1]

Protocol for Use in Cell Culture
Thaw Stock Solution: Thaw a single aliquot of the L-744,832 stock solution at room

temperature.

Prepare Working Solution: Perform serial dilutions of the stock solution in sterile cell culture

medium to achieve the desired final concentrations for your experiment. It is advisable to

prepare intermediate dilutions in culture medium before the final dilution into the cell culture

plate.
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Control DMSO Concentration: It is crucial to maintain a final DMSO concentration that is

non-toxic to the cells, typically at or below 0.1%.[4] Ensure that the vehicle control wells

receive the same final concentration of DMSO as the experimental wells.

Visualizations

Stock Solution Preparation Storage Application in Cell Culture
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Caption: Workflow for L-744,832 Stock Solution Preparation and Use.
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Caption: L-744,832 Inhibition of the Ras Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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